Cas no 1160256-69-8 (8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride)

• Product Name: 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride
• CAS No: 1160256-69-8
• MF: C₁₆H₇Cl₄NO
• MW: 371.044880151749
• MDL: MFCD03422885
• CID: 4682342
• Update Time: 2025-05-19

8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2-(2,4-DICHLOROPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• STL197203
• BBL014794
• R7580
• 4-quinolinecarbonyl chloride, 8-chloro-2-(2,4-dichlorophenyl)-
• 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03422885
• Inchi： 1S/C16H7Cl4NO/c17-8-4-5-10(13(19)6-8)14-7-11(16(20)22)9-2-1-3-12(18)15(9)21-14/h1-7H
• InChI Key： KLVZZSPAFBMLQR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(=O)Cl)=CC(C3C=CC(=CC=3Cl)Cl)=NC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 421
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride

Introduction to 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride (CAS No. 1160256-69-8)

8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride is a highly versatile intermediate in the field of pharmaceutical and chemical synthesis. This compound, identified by its CAS number 1160256-69-8, belongs to the class of quinoline derivatives, which have garnered significant attention due to their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of chloro substituents and a carbonyl chloride functional group, make it a valuable building block for the development of novel therapeutic agents.

The significance of 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride in modern medicinal chemistry cannot be overstated. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of multiple chloro groups into the quinoline core enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the synthesis of more complex structures. This property is particularly useful in the construction of heterocyclic compounds that exhibit potent biological activity.

In recent years, there has been a surge in research focused on developing new analogs of quinoline derivatives with improved pharmacological profiles. The compound 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride has emerged as a key intermediate in this endeavor. Its ability to serve as a precursor for various pharmacophores has made it a subject of intense interest among synthetic chemists and pharmacologists. The carbonyl chloride functionality, in particular, provides a reactive site for nucleophilic addition reactions, allowing for the introduction of diverse substituents that can modulate biological activity.

One of the most compelling aspects of 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride is its role in the synthesis of targeted drug candidates. Researchers have leveraged this compound to develop molecules with specific mechanisms of action. For instance, studies have demonstrated its utility in creating quinoline-based inhibitors that target enzymes involved in cancer progression. The chloro substituents enhance binding affinity by improving interactions with biological targets, while the carbonyl chloride group allows for further derivatization to fine-tune pharmacokinetic properties.

The application of computational methods has further enhanced the understanding and utilization of 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride. Molecular modeling techniques have been employed to predict how different structural modifications will affect biological activity. These insights have guided the design of novel compounds with optimized properties for therapeutic use. The integration of experimental data with computational predictions has accelerated the discovery process, making it possible to identify promising candidates more efficiently.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride. New catalytic systems and reaction conditions have been developed to improve yields and reduce side reactions. These innovations have not only made the synthesis more efficient but also more sustainable. Green chemistry principles are being increasingly adopted, ensuring that processes are environmentally friendly while maintaining high levels of efficiency.

The therapeutic potential of quinoline derivatives continues to be explored across various disease areas. 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride has been particularly studied for its potential in oncology. Preclinical data suggest that derivatives derived from this compound exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth. By targeting these pathways, such compounds hold promise for developing treatments that are more effective and less toxic than existing therapies.

In addition to its applications in drug development, 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride has found utility in materials science. Quinoline-based compounds are known for their luminescent properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The ability to modify the structure of these molecules allows researchers to tailor their properties for specific applications in advanced technologies.

The future direction of research involving 8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride is likely to be shaped by ongoing technological and scientific advancements. Innovations in synthetic chemistry, coupled with progress in bioinformatics and artificial intelligence, will continue to drive the discovery of new derivatives with enhanced therapeutic potential. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion,8-Chloro-2-(2,4-dichlorophenyl)quinoline-4-carbonyl chloride (CAS No. 1160256-69-8) represents a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to create novel therapeutic agents. As our understanding of biological systems grows and new synthetic techniques emerge,this compound will undoubtedly continue to play a pivotal role in advancing medicine and technology.